Cas no 866345-56-4 (3-(4-chlorophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(4-chlorophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866345-56-4
• MF: C₂₅H₂₂ClN₅O₂
• MW: 459.927484035492
• CID: 6377107
• PubChem ID: 2135619
• Update Time: 2025-10-29

3-(4-chlorophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-(4-chlorophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F1602-0540
• 3-(4-chlorophenyl)-N-(3,4-dimethoxyphenethyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 3-(4-CHLOROPHENYL)-N-[2-(3,4-DIMETHOXYPHENYL)ETHYL]-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• AKOS001834809
• 3-(4-chlorophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]triazolo[1,5-a]quinazolin-5-amine
• 866345-56-4

• Inchi： 1S/C25H22ClN5O2/c1-32-21-12-7-16(15-22(21)33-2)13-14-27-24-19-5-3-4-6-20(19)31-25(28-24)23(29-30-31)17-8-10-18(26)11-9-17/h3-12,15H,13-14H2,1-2H3,(H,27,28)
• InChI Key： KCUKXIANYVLTEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C2N=C(C3C=CC=CC=3N2N=N1)NCCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 459.1462027g/mol
• Monoisotopic Mass: 459.1462027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(4-chlorophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Analysis of 3-(4-chlorophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo[1,5-a]quinazolin-5-amine (CAS No. 866345-56-4)

3-(4-chlorophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo[1,5-a]quinazolin-5-amine (CAS No. 866345-56-4) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This triazoloquinazoline derivative is characterized by its unique molecular structure, which combines a chlorophenyl group, a dimethoxyphenyl ethyl chain, and a triazolo[1,5-a]quinazoline core. Such structural complexity makes it a promising candidate for various therapeutic applications, particularly in the fields of cancer research and central nervous system (CNS) disorders.

The compound's CAS No. 866345-56-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. Its molecular formula and weight are often scrutinized in drug discovery workflows, where structure-activity relationships (SAR) play a pivotal role. Recent studies highlight its potential as a kinase inhibitor, with particular interest in its ability to modulate protein-protein interactions implicated in cell proliferation and apoptosis.

In the context of user search trends, queries such as "triazoloquinazoline derivatives in cancer therapy" and "CAS 866345-56-4 applications" reflect growing curiosity about this compound's mechanistic pathways. Researchers are also exploring its bioavailability and metabolic stability, addressing common concerns in preclinical development. The integration of computational chemistry tools, such as molecular docking and QSAR modeling, has further accelerated its study.

From a synthetic chemistry perspective, the preparation of 3-(4-chlorophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo[1,5-a]quinazolin-5-amine involves multi-step organic transformations, including cyclization and amination reactions. Optimizing its yield and purity remains a focus for process chemists, especially when scaling up for in vivo studies. Analytical techniques like HPLC, NMR, and mass spectrometry are indispensable for characterizing this compound.

The pharmacological profile of CAS 866345-56-4 is under active investigation, with preliminary data suggesting selective binding to certain enzyme targets. Its lipophilicity and blood-brain barrier permeability are also being evaluated, which could expand its utility in neurodegenerative disease research. Notably, its triazole and quinazoline moieties are shared with several FDA-approved drugs, underscoring its scaffold versatility.

As the scientific community continues to explore novel chemical entities, 3-(4-chlorophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo[1,5-a]quinazolin-5-amine stands out for its multifunctional potential. Future directions may include combination therapies and nanoparticle delivery systems, aligning with trends in personalized medicine. For researchers seeking high-purity reference standards, this compound's CAS registry ensures traceability and reproducibility across studies.